(2E,6E)-4-ethyl-2,6-bis(3-pyridylmethylene)cyclohexan-1-one

• IUPAC Name: (2E,6E)-4-ethyl-2,6-bis(pyridin-3-ylmethylidene)cyclohexan-1-one
• InChI: InChI=1S/C20H20N2O/c1-2-15-9-18(11-16-5-3-7-21-13-16)20(23)19(10-15)12-17-6-4-8-22-14-17/h3-8,11-15H,2,9-10H2,1H3/b18-11+,19-12+
• InChI Key: MMBSCBVEHMETSA-GDAWTGGTSA-N
• Canonical SMILES: CCC1CC(=CC2=CN=CC=C2)C(=O)C(=CC3=CN=CC=C3)C1
• Isomeric SMILES: CCC1C/C(=C\C2=CN=CC=C2)/C(=O)/C(=C/C3=CN=CC=C3)/C1
• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol

Description

“(2E,6E)-4-ethyl-2,6-bis(3-pyridylmethylene)cyclohexan-1-one” is a chemical compound with the CAS Number: 1162656-22-5. It has a molecular weight of 304.39 and its molecular formula is C20H20N2O.

Molecular Structure Analysis

The molecular structure of this compound includes a cyclohexanone ring which is substituted by pyridin-3-ylmethylene groups at positions 2 and 6. The ethyl group is attached at the 4-position of the cyclohexanone ring.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The storage temperature for this compound is room temperature.

Scientific Research Applications

• Photoinitiating System for Free Radical Photopolymerization : A study synthesized a type II photoinitiator, closely related to the requested compound, demonstrating high photo-reactivity under visible light polymerization. This compound showed rapid bleach and excellent dispersibility in water, making it potential for photo-induced organic coating applications (Li, Nie, & Zhu, 2021).

• Catalysts for Ethylene Polymerization : Research on bis(arylimino)pyridineiron(II) complexes, which include the compound , found these to be effective as components in ethylene polymerization catalysts. These systems demonstrated higher activity at elevated temperatures and produced polymers with increased molecular weight and crystallinity (Ivanchev et al., 2004).

• Solid-State Photochemical Reactions : A compound structurally similar to the requested one has been studied extensively for solid-state photochemical [2+2] cycloaddition reactions. The orientation and photochemical behavior of such molecules in the solid state have significant implications (Nagarathinam, Peedikakkal, & Vittal, 2008).

• Spectral Analysis in Organic Chemistry : The title compound was synthesized and characterized through various spectral analysis techniques, contributing to the broader understanding of organic compound structures (Asiri & Khan, 2009).

• Thermal Stability in Olefin Polymerization : Research involving cobalt(II)-based olefin polymerization catalysts highlighted compounds structurally similar to the one . These catalysts demonstrated high activities in ethylene polymerization, offering insights into the thermal stability of active sites in polymerization processes (Zada et al., 2019).

• Crystal Packing and Intermolecular Interactions : The molecular structures of compounds similar to the requested one were analyzed, emphasizing the importance of intermolecular interactions like C–H⋯N and π⋯π in crystal packing. This research contributes to the understanding of molecular interactions in crystal engineering (Lai, Mohr, & Tiekink, 2006).

Safety and Hazards

The safety information available indicates that this compound has a GHS07 pictogram. The signal word is “Warning” and the hazard statement is H302. The precautionary statements are P280, P305, P338, P351.

Mechanism of Action

Target of Action

MCB-613 primarily targets the Steroid Receptor Coactivators (SRCs), specifically SRC-1 (NCOA1), SRC-2 (NCOA2/TIF2/GRIP1), and SRC-3 (NCOA3/AIB1/ACTR/pCIP) . These coactivators interact with nuclear receptors and other transcription factors to drive target gene expression . In the context of EGFR-mutant, EGFR inhibitor-resistant non-small cell lung cancer (NSCLC) cells, MCB-613 has been found to target KEAP1 .

Mode of Action

MCB-613 selectively and reversibly binds to SRCs . It acts as a potent SRC stimulator, greatly enhancing SRC transcriptional activity . In the case of EGFR-mutant NSCLC cells, MCB-613 binds KEAP1 covalently .

Biochemical Pathways

MCB-613 increases SRCs’ interactions with other coactivators and markedly induces ER stress coupled to the generation of reactive oxygen species (ROS) . This over-stimulation of SRCs can lead to excessive stress in cancer cells .

Pharmacokinetics

It is known that mcb-613 can be administered via intravenous injection .

Result of Action

MCB-613 has been shown to attenuate pathological remodeling post-myocardial infarction (MI). It decreases infarct size, apoptosis, hypertrophy, and fibrosis while maintaining significant cardiac function . In the context of EGFR-mutant NSCLC cells, MCB-613 selectively targets these cells, leading to their death .